Cas no 2764731-88-4 (4-Fluoro-2-isopropoxy-5-methylbenzaldehyde)

• Product Name: 4-Fluoro-2-isopropoxy-5-methylbenzaldehyde
• CAS No: 2764731-88-4
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 6795544
• PubChem ID: 164892773
• Update Time: 2025-05-27

4-Fluoro-2-isopropoxy-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• MFCD34758304
• 2764731-88-4
• 4-Fluoro-2-isopropoxy-5-methylbenzaldehyde

• Inchi： 1S/C11H13FO2/c1-7(2)14-11-5-10(12)8(3)4-9(11)6-13/h4-7H,1-3H3
• InChI Key： FTPPCMGHZYJIFM-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=O)C=C1C)OC(C)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-Fluoro-2-isopropoxy-5-methylbenzaldehyde

Recent Advances in the Study of 4-Fluoro-2-isopropoxy-5-methylbenzaldehyde (CAS: 2764731-88-4) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-2-isopropoxy-5-methylbenzaldehyde (CAS: 2764731-88-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-Fluoro-2-isopropoxy-5-methylbenzaldehyde as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its structural features, including the fluorine substitution and isopropoxy group, contribute to its enhanced binding affinity and metabolic stability, making it a promising candidate for further pharmacological exploration.

One of the most notable advancements involves the use of this compound in the development of kinase inhibitors. Researchers have demonstrated that derivatives of 4-Fluoro-2-isopropoxy-5-methylbenzaldehyde exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. These findings were corroborated by in vitro and in vivo studies, which showed significant tumor growth suppression in preclinical models.

Additionally, recent publications have explored the compound's utility in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the optimization of 4-Fluoro-2-isopropoxy-5-methylbenzaldehyde derivatives to improve their pharmacokinetic properties. The study employed computational modeling and structure-activity relationship (SAR) analysis to identify key modifications that enhance bioavailability and reduce off-target effects.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary research suggests that certain derivatives of 4-Fluoro-2-isopropoxy-5-methylbenzaldehyde may modulate pathways associated with neuroinflammation and oxidative stress, offering a novel therapeutic approach for conditions such as Alzheimer's disease.

In conclusion, the growing body of research on 4-Fluoro-2-isopropoxy-5-methylbenzaldehyde underscores its versatility and potential in drug discovery. Future studies should focus on further elucidating its mechanisms of action and expanding its applications to other therapeutic areas. The compound's unique chemical properties and promising biological activity make it a valuable asset in the ongoing quest for innovative pharmaceutical solutions.